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Compound of Interest

Ethyl 4-acetyl-5-methylisoxazole-
Compound Name:
3-carboxylate

Cat. No.: B094350

Disclaimer: No specific Safety Data Sheet (SDS) for Ethyl 4-acetyl-5-methylisoxazole-3-
carboxylate was found. The following guidance is based on the GHS classifications available
for this compound and information from SDS of structurally similar compounds. Always consult
with your institution's Environmental Health and Safety (EHS) department for specific disposal
requirements.

This document provides essential safety and logistical information for the proper disposal of
Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate, catering to researchers, scientists, and
professionals in drug development.

l. Immediate Safety and Hazard Information

Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate is classified as a hazardous substance.[1]
Understanding its primary hazards is crucial for safe handling and disposal.

GHS Hazard Classification:[1]

o Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.

e Skin Corrosion/Irritation: Causes skin irritation.

o Serious Eye Damage/Eye Irritation: Causes serious eye irritation.
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Personal Protective Equipment (PPE): When handling this compound, the following PPE is
mandatory:

o Eye Protection: Wear safety glasses with side shields or goggles.
e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).
» Skin and Body Protection: Wear a lab coat and long-sleeved clothing.

» Respiratory Protection: Use a respirator if working with fine powders or in a poorly ventilated

area.

Il. Quantitative Data Summary

The table below summarizes key quantitative data for Ethyl 4-acetyl-5-methylisoxazole-3-
carboxylate and a closely related compound, Ethyl 5-methylisoxazole-4-carboxylate, for

comparison.
Ethyl 4-acetyl-5- .
. Ethyl 5-methylisoxazole-4-
Property methylisoxazole-3-
carboxylate (Analogue)

carboxylate
Molecular Formula CO9H11NOA4[1] C7HONO3[?]
Molecular Weight 197.19 g/mol [1] 155.15 g/mol [2]
Flash Point Not available 93.4 °C (200.1 °F)[2]
Density Not available 1.118 g/mL at 25 °C[2]

lll. Step-by-Step Disposal Protocol

This protocol outlines the procedure for the disposal of small quantities of Ethyl 4-acetyl-5-
methylisoxazole-3-carboxylate typically generated in a laboratory setting.

o Waste Collection:

o Collect waste Ethyl 4-acetyl-5-methylisoxazole-3-carboxylate and any contaminated
materials (e.g., absorbent pads, gloves) in a designated, properly labeled hazardous
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waste container.

o The container must be made of a material compatible with the chemical and have a
secure lid.

o Label the container clearly with "Hazardous Waste," the chemical name, and the
associated hazards (e.g., "Toxic," "Irritant™).

e Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from incompatible materials.

o Follow all institutional guidelines for the storage of hazardous waste.
e Disposal Request:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Do not dispose of this chemical down the drain or in regular trash.
IV. Experimental Workflows and Diagrams
Chemical Waste Disposal Workflow

The following diagram illustrates the general workflow for chemical waste disposal in a
laboratory setting.
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Caption: General workflow for the disposal of chemical waste.

Emergency Spill Response

This diagram outlines the immediate steps to take in the event of a spill.
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Caption: Emergency response procedure for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for Ethyl 4-acetyl-5-
methylisoxazole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094350#ethyl-4-acetyl-5-methylisoxazole-3-
carboxylate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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